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Compound of Interest

Compound Name: 2-Aminopurine nitrate
CAS No.: 51-16-1
Cat. No.: B1606165
Get Quote
. J

Abstract & Scientific Rationale

2-Aminopurine (2-AP) is a highly fluorescent analog of adenine and guanosine, widely utilized
as a site-specific probe for nucleic acid structure and dynamics, and as a selective inhibitor of
double-stranded RNA-dependent protein kinase (PKR). While the free base is sparingly
soluble, the nitrate salt (2-AP-HNO3s) offers improved solubility but requires precise handling to
prevent precipitation and degradation.

This guide provides a validated protocol for preparing a 150 mM stock solution in water. Unlike
standard buffers (e.g., PBS) where solubility is limited (~2.5 mg/mL), utilizing sterile water with
a thermal dissolution step allows for concentrations up to 50 mg/mL. This high-concentration
stock is critical for minimizing solvent volume in downstream cellular or kinetic assays.

Critical Physicochemical Properties[1]
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Property Value Notes
) ) ) ) Salt form for enhanced
Chemical Name 2-Aminopurine nitrate N
solubility
CAS Number 51-16-1 Specific to the nitrate salt
Molecular Weight 198.14 g/mol Used for molarity calculations
Solubility (Water) ~50 mg/mL Requires heating to 95°C
. Not recommended for high-
Solubility (PBS) ~2.5 mg/mL
conc.[1] stocks
314 nm In 0.1 M HCI
Extinction Coeff.[2] ( 4.0 mM
At 314 nmin 0.1 M HCI
cm
)
Highly quenched when
Fluorescence Exc: 310 nm / Em: 370 nm

stacked in DNA

Materials & Equipment

Reagent: 2-Aminopurine nitrate salt (High Purity, 299%).[3][4]

Solvent: Nuclease-free, deionized water (Milli-Q or equivalent, 18.2 MQ-cm).

Solvent for QC: 0.1 M Hydrochloric Acid (HCI) (Analytical Grade).

Equipment:

o Analytical Balance (Precision 0.1 mg).
o Vortex Mixer.

o Heat Block or Water Bath set to 95°C.

o UV-Vis Spectrophotometer (Quartz cuvettes).
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o 0.22 um Syringe Filter (PES or Nylon).
Protocol: Preparation of 150 mM Stock Solution
Target Concentration: 150 mM Target Volume: 10 mL (Example) Mass Required:

(297 mg)

Step 1: Weighing and Solvation

o Weigh 297 mg of 2-Aminopurine nitrate into a sterile 15 mL polypropylene (conical) tube.
e Add 10 mL of sterile nuclease-free water.

o Note: Do not use PBS or saline at this stage; salts will reduce solubility and cause
immediate precipitation.

» Vortex vigorously for 30 seconds. The solution will appear cloudy/suspension.

Step 2: Thermal Dissolution (Critical)

» Place the tightly capped tube into a heat block or water bath set to 95°C.
 Incubate for 5-10 minutes.

o Vortex every 2 minutes until the solution becomes completely clear and colorless (or faintly

yellow).

o Mechanism:[5][1][6] The lattice energy of the nitrate salt is overcome by thermal energy,

allowing full hydration.
e Remove from heat and allow to cool to room temperature (~25°C).

o Observation: If crystals reform immediately upon cooling, the concentration may be too
high or the water quality is poor. 150 mM should remain stable at room temperature for

short periods.[2]

Step 3: Filtration and Sterilization[8]
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e While the solution is still warm (but not hot, ~30-40°C), filter through a 0.22 um PES syringe
filter into a fresh sterile tube.

o Why warm? Filtration is easier and prevents micro-precipitation on the membrane.

Step 4: Quality Control (Self-Validating Step)

Do not assume the concentration is exactly 150 mM. You must verify it spectrophotometrically.

Dilution: Prepare a 1:1000 dilution of your stock in 0.1 M HCI.

o Add 10 pL of Stock to 9990 uL of 0.1 M HCI.

Blanking: Blank the spectrophotometer with pure 0.1 M HCI.

Measurement: Measure Absorbance at 314 nm (

).

Calculation:

o Acceptance Criteria: Calculated concentration should be

Step 5: Aliquoting and Storage[3]

 Aliquot the stock into small volumes (e.g., 100 pL or 500 pL) in light-protective amber tubes
or wrap standard tubes in foil.

» Flash freeze in liquid nitrogen (optional but recommended) or place directly into -20°C.
 Stability: Stable for >6 months at -20°C.

o Thawing: When retrieving an aliquot, you must heat it to 50-60°C and vortex before use to
redissolve any micro-precipitates formed during freezing.

Process Workflow (Visualization)
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Figure 1: Workflow for the preparation and validation of 2-Aminopurine nitrate stock solution.

Troubleshooting & FAQs

Q: My solution turned yellow. Is it degraded? A: A faint yellow tint is normal for concentrated
solutions (50 mg/mL). However, a dark yellow or brown color indicates oxidation. Discard and
prepare fresh.

Q: Can | use DMSO? A: Yes, 2-AP nitrate is soluble in DMSO (up to ~37 mM or 5 mg/mL), but
water is preferred for the nitrate salt to achieve higher concentrations (150 mM). DMSO is
better suited for the free base form.

Q: Why dilute in HCI for QC? A: The extinction coefficient (

) is pH-dependent. The spectral properties of 2-AP change significantly between neutral and
acidic pH. Using 0.1 M HCI standardizes the protonation state, ensuring the absorbance
reading matches the reference value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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